Cas no 512802-56-1 (2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI))
512802-56-1 structure
Product Name:2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI)
CAS No:512802-56-1
MF:C5H7NO3S
MW:161.178980112076
CID:869556
Update Time:2022-07-26
2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI)
- 2,5-Morpholinedione, 3-(mercaptomethyl)-, (3S)-
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- Inchi: 1S/C5H7NO3S/c7-4-1-9-5(8)3(2-10)6-4/h3,10H,1-2H2,(H,6,7)/t3-/m1/s1
- InChI Key: INBWTRAPSGSVLB-GSVOUGTGSA-N
- SMILES: N1C(=O)COC(=O)[C@H]1CS
Computed Properties
- Exact Mass: 161.015
- Monoisotopic Mass: 161.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.4A^2
2,5-Morpholinedione,3-(mercaptomethyl)-,(3S)-(9CI) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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